Cas no 224434-11-1 (1,3-Benzenediol,4,5,6-trifluoro-)

1,3-Benzenediol,4,5,6-trifluoro- structure
224434-11-1 structure
Product Name:1,3-Benzenediol,4,5,6-trifluoro-
CAS No:224434-11-1
MF:C6H3F3O2
MW:164.082032442093
CID:244695
PubChem ID:15852925
Update Time:2025-04-19

1,3-Benzenediol,4,5,6-trifluoro- Chemical and Physical Properties

Names and Identifiers

    • 1,3-Benzenediol,4,5,6-trifluoro-
    • 1,3-Benzenediol,4,5,6-trifluoro-(9CI)
    • 4,5,6-trifluorobenzene-1,3-diol
    • DTXSID50578885
    • SCHEMBL516276
    • 4, 5, 6-trifluorobenzene-1, 3-diol
    • 224434-11-1
    • Inchi: 1S/C6H3F3O2/c7-4-2(10)1-3(11)5(8)6(4)9/h1,10-11H
    • InChI Key: OOFHBQLZJOOWCC-UHFFFAOYSA-N
    • SMILES: FC1C(=C(C(=CC=1O)O)F)F

Computed Properties

  • Exact Mass: 164.00849
  • Monoisotopic Mass: 164.00851382g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 0
  • Complexity: 130
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.6
  • Topological Polar Surface Area: 40.5Ų

Experimental Properties

  • PSA: 40.46
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